Cas no 868981-67-3 (N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide)

• Product Name: N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide
• CAS No: 868981-67-3
• MF: C₁₆H₂₃N₃O₇S
• MW: 401.434723138809
• CID: 6150669
• PubChem ID: 18561392
• Update Time: 2025-07-14

N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide
• HMS2982O09
• F1843-0078
• SR-01000016649-1
• AKOS024613945
• N1-(2,2-dimethoxyethyl)-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide
• CHEMBL1898911
• N'-{[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N-(2,2-dimethoxyethyl)ethanediamide
• SR-01000016649
• 868981-67-3
• SMR000806459
• MLS001236319
• N-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N'-(2,2-dimethoxyethyl)oxamide

• Inchi： 1S/C16H23N3O7S/c1-24-14(25-2)11-18-16(21)15(20)17-10-13-19(8-9-26-13)27(22,23)12-6-4-3-5-7-12/h3-7,13-14H,8-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： QQWUMGBIXHXVSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCOC1CNC(C(NCC(OC)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 401.12567125g/mol
• Monoisotopic Mass: 401.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide

Professional Introduction to N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 868981-67-3)

N'-{3-(benzenesulfonyl-1,3-oxazolidin-2-ylmethyl)-N-(2,2-dimethoxyethyl)ethanediamide} (CAS No. 868981-67-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular framework of N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide features a central oxazolidine ring substituted with a benzenesulfonyl group, which is flanked by two ethylene diamine moieties. The presence of the 2,2-dimethoxyethyl group introduces hydrophobic and steric effects that can influence the compound's solubility and binding affinity. This structural design makes it an intriguing subject for studying molecular interactions and drug-receptor binding mechanisms.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The oxazolidine scaffold is particularly noteworthy in this context due to its ability to engage with biological targets in unique ways. For instance, oxazolidine derivatives have been shown to exhibit inhibitory activity against various enzymes and receptors, making them valuable candidates for drug discovery.

The benzenesulfonyl group in N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide adds another layer of functionality to the molecule. Sulfonyl groups are well-known for their role in enhancing metabolic stability and binding affinity in drug molecules. This feature has been exploited in the design of numerous pharmacophores that exhibit potent biological activity. The combination of these functional groups in this compound suggests potential applications in the development of next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide with biological targets. These studies have revealed that the compound can interact with proteins in multiple ways, depending on the orientation and conformation of its functional groups. This versatility makes it a promising scaffold for designing molecules with tailored biological activities.

The 2,2-dimethoxyethyl group in the molecule introduces both hydrophobicity and steric bulk, which can be fine-tuned to optimize binding interactions. This feature has been particularly useful in developing molecules that exhibit high selectivity for specific biological targets. For example, modifications to this group have been shown to enhance the potency and selectivity of kinase inhibitors, which are crucial for treating various types of cancer.

One of the most exciting aspects of N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide is its potential as a building block for more complex drug candidates. By further modifying its structure through techniques such as combinatorial chemistry and library screening, researchers can generate a diverse array of derivatives with enhanced biological activity. These derivatives could then be tested for their efficacy in preclinical models before moving on to human trials.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-quality samples for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the oxazolidine core and introducing the various functional groups.

In conclusion, N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 868981-67-3) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for modulating biological pathways associated with various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.